Cas no 1185296-60-9 (Fmoc-2-amino-5-fluorobenzoic Acid)

• Product Name: Fmoc-2-amino-5-fluorobenzoic Acid
• CAS No: 1185296-60-9
• MF: C₂₂H₁₆FNO₄
• MW: 377.365149497986
• MDL: MFCD02682191
• CID: 4576170
• PubChem ID: 46737339
• Update Time: 2025-10-15

Fmoc-2-amino-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• FMOC-2-AMINO-5-FLUOROBENZOIC ACID
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-fluorobenzoic acid
• Fmoc-2-amino-5-fluorobenzoic Acid

• MDL： MFCD02682191
• Inchi： 1S/C22H16FNO4/c23-13-9-10-20(18(11-13)21(25)26)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)
• InChI Key： WSVXSPJFKVBMET-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-2-amino-5-fluorobenzoic Acid

Fmoc-2-Amino-5-Fluorobenzoic Acid (CAS No. 1185296-60-9): A Versatile Building Block in Medicinal Chemistry

Fmoc-2-Amino-5-Fluorobenzoic Acid (CAS No. 1185296-60-9) is a valuable compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has gained significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery.

The chemical structure of Fmoc-2-Amino-5-Fluorobenzoic Acid consists of a fluoro-substituted benzoic acid moiety and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the amino functionality. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group during the coupling reactions, ensuring high yields and purity of the final product.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of Fmoc-2-Amino-5-Fluorobenzoic Acid, the presence of the fluorine atom at the 5-position of the benzoic acid ring can enhance its pharmacological properties, making it a promising candidate for various therapeutic applications.

One notable application of Fmoc-2-Amino-5-Fluorobenzoic Acid is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have utilized this compound as a building block to synthesize potent inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the structure of these inhibitors through strategic modifications can lead to improved selectivity and efficacy.

In addition to its role in inhibitor design, Fmoc-2-Amino-5-Fluorobenzoic Acid has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The fluorine atom in this compound can enhance its metabolic stability, thereby improving its pharmacokinetic profile and reducing potential side effects.

The synthesis of Fmoc-2-Amino-5-Fluorobenzoic Acid involves several well-established chemical reactions. Typically, the process begins with the preparation of 2-amino-5-fluorobenzoic acid, which can be synthesized from commercially available starting materials through a series of steps including nitration, reduction, and esterification. The Fmoc protecting group is then introduced via a coupling reaction with Fmoc chloride in an appropriate solvent under controlled conditions.

The purity and quality of Fmoc-2-Amino-5-Fluorobenzoic Acid are crucial for its successful application in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to ensure that the compound meets stringent purity standards. These analytical methods provide detailed information about the molecular structure and purity levels, enabling researchers to confidently use this compound in their experiments.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and behavior of Fmoc-2-Amino-5-Fluorobenzoic Acid. Molecular modeling and docking studies have provided insights into how this compound interacts with various biological targets at the atomic level. These computational tools have been instrumental in guiding experimental design and optimizing synthetic strategies to achieve desired pharmacological outcomes.

In conclusion, Fmoc-2-Amino-5-Fluorobenzoic Acid (CAS No. 1185296-60-9) is a versatile building block with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, combined with the strategic use of fluorine substitution and Fmoc protection, makes it an attractive candidate for developing novel bioactive molecules with improved therapeutic properties. As research in this area continues to advance, we can expect to see more innovative applications of this compound in both academic and industrial settings.